Cas no 1805641-53-5 (5-Cyano-3-difluoromethyl-2-methylbenzenesulfonyl chloride)

• Product Name: 5-Cyano-3-difluoromethyl-2-methylbenzenesulfonyl chloride
• CAS No: 1805641-53-5
• MF: C₉H₆ClF₂NO₂S
• MW: 265.66424703598
• CID: 5003138
• Update Time: 2025-10-29

5-Cyano-3-difluoromethyl-2-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-3-difluoromethyl-2-methylbenzenesulfonyl chloride

• Inchi： 1S/C9H6ClF2NO2S/c1-5-7(9(11)12)2-6(4-13)3-8(5)16(10,14)15/h2-3,9H,1H3
• InChI Key： XZCPJNHJPYDQDO-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C#N)C=C(C(F)F)C=1C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 398
• XLogP3: 2.6
• Topological Polar Surface Area: 66.3

Additional information on 5-Cyano-3-difluoromethyl-2-methylbenzenesulfonyl chloride

5-Cyano-3-Difluoromethyl-2-Methylbenzenesulfonyl Chloride: A Comprehensive Overview

The compound with CAS No. 1805641-53-5, known as 5-Cyano-3-Difluoromethyl-2-Methylbenzenesulfonyl Chloride, is a highly specialized organic chemical that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is characterized by its unique structure, which incorporates a benzenesulfonyl group substituted with a cyano group at the 5-position, a difluoromethyl group at the 3-position, and a methyl group at the 2-position. These substituents confer distinctive electronic and steric properties, making it an invaluable building block in modern chemical research.

Recent advancements in synthetic chemistry have enabled the precise control of such complex molecules, allowing researchers to exploit their potential in various applications. For instance, the benzenesulfonyl chloride moiety is widely recognized for its reactivity in forming sulfonamides—a class of compounds with diverse applications in drug discovery and material synthesis. The presence of the cyano group further enhances the compound's versatility by introducing electron-withdrawing effects, which can modulate reactivity and stability in different chemical environments.

The difluoromethyl group adds another layer of complexity to this molecule. Fluorinated compounds are increasingly sought after due to their unique physical and chemical properties, such as enhanced stability and bioavailability. This makes 5-Cyano-3-Difluoromethyl-2-Methylbenzenesulfonyl Chloride a promising candidate for applications in fluorine-containing pharmaceuticals and agrochemicals. Moreover, the methyl group at the 2-position provides additional steric bulk, which can influence the molecule's reactivity and selectivity during reactions.

From a synthetic perspective, the preparation of this compound involves a series of carefully designed reactions that highlight modern organic chemistry techniques. The synthesis typically begins with the formation of the benzenesulfonic acid derivative, followed by selective substitution reactions to introduce the cyano, difluoromethyl, and methyl groups at specific positions on the aromatic ring. The final step involves converting the benzenesulfonic acid into its corresponding sulfonyl chloride using thionyl chloride or other suitable reagents.

Recent studies have demonstrated that 5-Cyano-3-Difluoromethyl-2-Methylbenzenesulfonyl Chloride exhibits remarkable reactivity in forming sulfonamides under mild conditions. This has opened new avenues for its use in peptide synthesis and drug design. For example, researchers have employed this compound as a sulfonylating agent to construct bioactive molecules with potential therapeutic applications. The ability to control both electronic and steric factors through its substituents makes it an ideal precursor for generating libraries of compounds for high-throughput screening.

In addition to its role in organic synthesis, this compound has also found applications in materials science. The combination of fluorinated groups and electron-withdrawing cyano groups can impart unique electronic properties to materials derived from this compound. For instance, it has been used as a precursor for synthesizing advanced polymers and coatings with enhanced thermal stability and mechanical properties.

The development of efficient synthetic routes for 5-Cyano-3-Difluoromethyl-2-Methylbenzenesulfonyl Chloride has been a focal point of recent research efforts. Innovations in catalytic processes and green chemistry have significantly improved the yield and purity of this compound while reducing environmental impact. These advancements underscore its importance as a key intermediate in various industrial processes.

In conclusion, 5-Cyano-3-Difluoromethyl-2-Methylbenzenesulfonyl Chloride stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure enables it to serve as a building block for constructing complex molecules with tailored properties. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing modern chemical science.